1-(phenylsulfonyl)-4-(tetrahydro-2-furanylcarbonyl)piperazine

• IUPAC Name: [4-(benzenesulfonyl)piperazin-1-yl]-(oxolan-2-yl)methanone
• InChI: InChI=1S/C15H20N2O4S/c18-15(14-7-4-12-21-14)16-8-10-17(11-9-16)22(19,20)13-5-2-1-3-6-13/h1-3,5-6,14H,4,7-12H2
• InChI Key: JATHLQCUGBVCLG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)C(=O)N2CCN(CC2)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C15H20N2O4S
• Molecular Weight: 324.4 g/mol

Description

1-(phenylsulfonyl)-4-(tetrahydro-2-furanylcarbonyl)piperazine is a chemical compound that has been of great interest to researchers due to its potential therapeutic applications. It is a piperazine derivative that has been found to exhibit a range of biological activities, including antitumor, anti-inflammatory, and analgesic effects. In

Mechanism of Action

The mechanism of action of 1-(phenylsulfonyl)-4-(tetrahydro-2-furanylcarbonyl)piperazine is not fully understood, but it is believed to involve the inhibition of enzymes involved in tumor growth and inflammation. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which play a role in inflammation. It has also been found to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and cell division.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been found to reduce the production of inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), in vitro. In animal studies, it has been shown to reduce pain and inflammation in models of arthritis and neuropathic pain.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(phenylsulfonyl)-4-(tetrahydro-2-furanylcarbonyl)piperazine in lab experiments is its high yield of synthesis and relatively low cost. It has also been found to exhibit a range of biological activities, making it a useful tool for studying various cellular processes. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 1-(phenylsulfonyl)-4-(tetrahydro-2-furanylcarbonyl)piperazine. One area of interest is its potential as a treatment for cancer. Further studies are needed to determine its efficacy in vivo and to elucidate its mechanism of action. Another area of interest is its potential as a treatment for inflammatory and neuropathic pain. Studies are needed to determine its safety and efficacy in animal models and in clinical trials. Additionally, further research is needed to explore its potential as a treatment for other conditions, such as autoimmune diseases and infectious diseases.

Scientific Research Applications

1-(phenylsulfonyl)-4-(tetrahydro-2-furanylcarbonyl)piperazine has been the subject of extensive research due to its potential therapeutic applications. It has been found to exhibit antitumor activity against a range of cancer cell lines, including breast, lung, and colon cancer. It has also been shown to have anti-inflammatory and analgesic effects, making it a potential treatment for conditions such as arthritis and neuropathic pain.